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Compound of Interest

Compound Name: SJ45566

Cat. No.: B15543890 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and orally

bioavailable LCK PROTAC degrader SJ45566, adherence to proper disposal procedures is

paramount for maintaining laboratory safety and environmental compliance. While a specific

Safety Data Sheet (SDS) with detailed disposal instructions for SJ45566 is not publicly

available in the search results, this guide provides a framework based on general best

practices for chemical waste management in a laboratory setting.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and obtain the official SDS from the supplier before handling or disposing of this compound.

The information presented here is intended as a supplementary resource and not a

replacement for official guidelines.

Chemical and Physical Properties
A summary of the known properties of SJ45566 is provided below. This information is crucial

for assessing potential hazards and determining the appropriate disposal route.
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Property Value Citation

IUPAC Name

N-(2-chloro-6-methylphenyl)-2-

((6-(4-((4-(4-(2,6-

dioxopiperidin-3-

yl)phenyl)piperazin-1-

yl)methyl)piperidin-1-yl)-2-

methylpyrimidin-4-

yl)amino)thiazole-5-

carboxamide

[1]

Molecular Formula C37H42ClN9O3S [1]

Molecular Weight 728.31 g/mol [1]

Appearance To be determined [1]

Purity >98% [1]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Storage

Short term (days to weeks):

Dry, dark, and at 0 - 4°C. Long

term (months to years): -20°C.

[1]

Use
For research use only. Not for

human or veterinary use.
[1]

General Disposal Procedures for SJ45566
The following step-by-step process outlines a general approach to the disposal of SJ45566 and

associated waste. This should be adapted to comply with local regulations and institutional

protocols.

Step 1: Waste Identification and Segregation

Properly segregate waste streams to ensure safe and compliant disposal. Common waste

categories for a compound like SJ45566 include:
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Unused or Expired SJ45566: The pure, solid compound.

Contaminated Solutions: Solvents (e.g., DMSO, ethanol) or buffers containing dissolved

SJ45566.

Contaminated Labware: Pipette tips, centrifuge tubes, glassware, gloves, and other

disposable items that have come into contact with SJ45566.

Aqueous Waste: Potentially from rinsing glassware.

Step 2: Disposal of Unused or Expired SJ45566

Pure SJ45566 should be treated as hazardous chemical waste.

Container: Place the original vial or a securely sealed and clearly labeled waste container.

Labeling: The label should include "Hazardous Waste," the chemical name ("SJ45566"), and

any known hazard information.

Collection: Arrange for collection by your institution's EHS or a licensed hazardous waste

disposal contractor.

Step 3: Disposal of Contaminated Solutions

Solutions containing SJ45566 must be disposed of as hazardous waste.

Collection: Collect all solvent-based solutions containing SJ45566 in a designated, leak-

proof, and compatible waste container. Do not mix incompatible waste streams.

Contaminated solvents should be disposed of as hazardous waste.[2]

Labeling: Clearly label the container with the contents, including the solvent and "SJ45566,"

and the approximate concentration.

Disposal: Follow your institution's procedures for hazardous solvent waste disposal.

Step 4: Disposal of Contaminated Labware

Solid waste contaminated with SJ45566 requires special handling.
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Collection: Place all contaminated disposable labware in a designated hazardous waste bag

or container. This includes items such as gloves, pipette tips, and paper towels.

Glassware: For reusable glassware, a triple rinse procedure is often recommended. The first

two rinses should be with a suitable solvent to dissolve the compound, and these rinsates

must be collected as hazardous waste.[3] The third rinse can then be with a cleaning

solution.

Disposal: The sealed bags or containers of contaminated solid waste should be disposed of

through your institution's hazardous waste program.

Step 5: Management of Aqueous Waste

Minor residues in aqueous solutions from final glassware rinses may potentially be poured

down the drain, but this is highly dependent on the concentration and local regulations.[2]

Neutralization: Ensure the pH of the aqueous waste is between 5 and 11.5 before

considering drain disposal.[2]

Dilution: If permitted, flush with copious amounts of water.[2]

Precaution: Given the potent biological activity of a PROTAC compound, it is a best practice

to collect all rinsates containing any amount of SJ45566 as hazardous aqueous waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

SJ45566 waste.
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SJ45566 Disposal Decision Workflow
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This guide provides a foundational understanding of the necessary precautions and procedures

for the disposal of SJ45566. By prioritizing safety and adhering to established protocols,

researchers can minimize risks and ensure responsible management of this research

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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